Cas no 380431-72-1 (2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid)

• Product Name: 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid
• CAS No: 380431-72-1
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• CID: 3104761
• PubChem ID: 2342109
• Update Time: 2025-10-29

2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,4-dihydro-2H-quinoline-1-sulfonyl)-benzoic acid
• 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid
• CHEMBL1497882
• Oprea1_046876
• SMR000589159
• CS-0218313
• G34788
• HMS2851L16
• SR-01000032099-1
• AKOS000114936
• 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoicacid
• SR-01000032099
• MLS001171103
• Z45614724
• EN300-00578
• 380431-72-1
• FQA43172
• 2-chloro-5-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzoic Acid

• Inchi： 1S/C16H14ClNO4S/c17-14-8-7-12(10-13(14)16(19)20)23(21,22)18-9-3-5-11-4-1-2-6-15(11)18/h1-2,4,6-8,10H,3,5,9H2,(H,19,20)
• InChI Key： AUVOCPZNUNQWPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 351.0332068Da
• Monoisotopic Mass: 351.0332068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid

Compound CAS No 380431-72-1: A Comprehensive Overview

The compound with CAS No 380431-72-1, also known as 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfonyl group attached to a tetrahydroquinoline ring. The presence of the chlorine atom at the second position of the benzene ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid in drug discovery and development. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a valuable candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The sulfonyl group plays a critical role in modulating the compound's pharmacokinetic properties, ensuring optimal bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The key steps include the preparation of the tetrahydroquinoline ring system, followed by sulfonation and subsequent coupling with the benzoic acid derivative. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality and consistency of the final product.

In terms of applications, CAS No 380431-72-1 has shown potential in various industries beyond pharmaceuticals. For instance, its unique chemical properties make it a suitable candidate for use in agrochemicals and advanced materials science. Recent research has explored its role as a catalyst in organic synthesis reactions, where it has demonstrated exceptional efficiency in promoting selective transformations.

Moreover, the compound's structural versatility has led to its use in combinatorial chemistry libraries, enabling researchers to explore a wide range of chemical space for drug discovery. The integration of computational chemistry tools with experimental studies has further enhanced our understanding of its molecular interactions and bioactivity profiles.

In conclusion, 2-chloro-5-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzoic acid (CAS No 380431-72-1) represents a significant advancement in organic chemistry. Its unique structure, coupled with its diverse applications across multiple fields, positions it as a key molecule for future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on both scientific innovation and practical applications.